Cas no 1011401-85-6 (ethyl 5-methyl-1-(4-methylbenzyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-methyl-1-(4-methylbenzyl)-1H-pyrazole-3-carboxylate
• CAS No: 1011401-85-6
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 2623063
• PubChem ID: 40428643
• Update Time: 2025-04-21

ethyl 5-methyl-1-(4-methylbenzyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-methyl-1-[(4-methylphenyl)methyl]-, ethyl ester
• SCHEMBL15956989
• MFCD00278589
• DB-157822
• Ethyl 5-methyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-3-carboxylate
• ethyl 5-methyl-1-(4-methylbenzyl)-1H-pyrazole-3-carboxylate
• DTXSID10654351
• ISVCHIZPICJRNZ-UHFFFAOYSA-N
• 1011401-85-6

• Inchi： 1S/C15H18N2O2/c1-4-19-15(18)14-9-12(3)17(16-14)10-13-7-5-11(2)6-8-13/h5-9H,4,10H2,1-3H3
• InChI Key： ISVCHIZPICJRNZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N(CC2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 258.136828g/mol
• Monoisotopic Mass: 258.136828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.32g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų